Cas no 252918-98-2 (Pyridine, 4-[(4-nitrophenoxy)methyl]-)

• Product Name: Pyridine, 4-[(4-nitrophenoxy)methyl]-
• CAS No: 252918-98-2
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• CID: 1424878
• PubChem ID: 19576801
• Update Time: 2025-08-05

Pyridine, 4-[(4-nitrophenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-[(4-nitrophenoxy)methyl]-
• 4-(4-nitro-phenoxymethyl)-pyridine
• STK351511
• AKOS000319169
• SCHEMBL3181584
• G73662
• 4-(4-Nitro-phenoxymethyl)pyridine
• 4-[(4-nitrophenoxy)methyl]pyridine
• CS-0359994
• 4-((4-Nitrophenoxy)methyl)pyridine
• 252918-98-2
• CKJGMKQACZUWAG-UHFFFAOYSA-N
• 4-(4-NITROPHENOXYMETHYL)PYRIDINE

• MDL： MFCD08559073
• Inchi： 1S/C12H10N2O3/c15-14(16)11-1-3-12(4-2-11)17-9-10-5-7-13-8-6-10/h1-8H,9H2
• InChI Key： CKJGMKQACZUWAG-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)[N+](=O)[O-])CC1C=CN=CC=1

Computed Properties

• Exact Mass: 230.0692
• Monoisotopic Mass: 230.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• PSA: 65.26

Additional information on Pyridine, 4-[(4-nitrophenoxy)methyl]-

Pyridine, 4-[(4-nitrophenoxy)methyl]- (CAS No. 252918-98-2)

Pyridine, 4-[(4-nitrophenoxy)methyl]- (CAS No. 252918-98-2) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, also referred to as 4-(4-nitrophenoxy)methylpyridine, is a derivative of pyridine, a six-membered aromatic heterocycle with one nitrogen atom. The presence of the nitrophenyl group introduces unique electronic and structural properties, making it an interesting subject for research and industrial applications.

The molecular formula of Pyridine, 4-[(4-nitrophenoxy)methyl]- is C₁₃H₁₁NO₃, and its molecular weight is approximately 237.23 g/mol. The compound exhibits a melting point of around 160°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These physical properties make it suitable for use in various organic synthesis reactions and as an intermediate in the production of advanced materials.

One of the key areas where Pyridine, 4-[(4-nitrophenoxy)methyl]- has found significant application is in the field of medicinal chemistry. The nitro group attached to the phenyl ring imparts strong electron-withdrawing effects, which can influence the bioavailability and pharmacokinetics of drugs. Recent studies have explored its potential as a building block for developing novel anti-cancer agents and neuroprotective drugs. For instance, researchers have utilized this compound to synthesize bioactive molecules that target specific enzymes involved in cancer cell proliferation.

In addition to its role in drug development, Pyridine, 4-[(4-nitrophenoxy)methyl]- has also been employed in the synthesis of advanced materials such as conductive polymers and hybrid nanoparticles. Its ability to act as a coordinating ligand makes it valuable in metalloorganic chemistry. A study published in *Advanced Materials* demonstrated its use as a precursor for synthesizing metal-organic frameworks (MOFs) with enhanced catalytic activity for CO₂ capture and hydrogen storage.

The synthesis of Pyridine, 4-[(4-nitrophenoxy)methyl]- typically involves nucleophilic substitution or coupling reactions. For example, the compound can be prepared by reacting pyridine with 4-nitrophenoxy methyl chloride in the presence of a base such as potassium carbonate. This reaction pathway ensures high yield and purity, making it suitable for large-scale production.

Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing Pyridine, 4-[(4-nitrophenoxy)methyl]-. Researchers have developed catalytic systems using enzymes or microwave-assisted techniques to reduce reaction time and minimize waste generation. These eco-friendly approaches align with global efforts to promote sustainable chemical manufacturing practices.

In terms of safety and handling, Pyridine, 4-[(4-nitrophenoxy)methyl]- should be stored in a cool, dry place away from incompatible materials such as strong oxidizing agents or acids. Proper personal protective equipment should be used during handling to prevent exposure to skin or eyes.

The demand for Pyridine, 4-[(4-nitrophenoxy)methyl]- continues to grow due to its versatility and unique chemical properties. As research progresses, new applications are expected to emerge, particularly in the fields of nanotechnology and biotechnology. Its role as an intermediate in drug discovery and material synthesis positions it as an essential compound in modern chemical industries.